Cas no 2138261-79-5 ((3-chloro-1-benzothiophen-2-yl)methanethiol)

• Product Name: (3-chloro-1-benzothiophen-2-yl)methanethiol
• CAS No: 2138261-79-5
• MF: C₉H₇ClS₂
• MW: 214.734878778458
• CID: 6599119
• PubChem ID: 165957330
• Update Time: 2025-11-04

(3-chloro-1-benzothiophen-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-1-benzothiophen-2-yl)methanethiol
• EN300-1085681
• 2138261-79-5

• Inchi： 1S/C9H7ClS2/c10-9-6-3-1-2-4-7(6)12-8(9)5-11/h1-4,11H,5H2
• InChI Key： ZIPKMOZCQGYRAL-UHFFFAOYSA-N
• SMILES： ClC1=C(CS)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 213.9677703g/mol
• Monoisotopic Mass: 213.9677703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.2Ų

Additional information on (3-chloro-1-benzothiophen-2-yl)methanethiol

The Compound (3-chloro-1-benzothiophen-2-yl)methanethiol: A Comprehensive Overview

(3-chloro-1-benzothiophen-2-yl)methanethiol, identified by the CAS number 2138261-79-5, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of benzothiophene derivatives, which have garnered significant attention in recent years due to their intriguing chemical properties and potential uses in various fields such as materials science, pharmacology, and environmental chemistry.

The molecular structure of (3-chloro-1-benzothiophen-2-yl)methanethiol consists of a benzothiophene ring system with a chlorine substituent at the 3-position and a methanethiol group attached at the 2-position. The benzothiophene moiety, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring, contributes to the compound's aromaticity and electronic properties. The presence of the methanethiol group introduces additional functionality, making this compound versatile for various chemical reactions and applications.

Recent studies have explored the synthesis of (3-chloro-1-benzothiophen-2-yl)methanethiol through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for further investigations. The synthesis process typically involves the reaction of 3-chlorobenzothiophene with appropriate thiolating agents under controlled conditions. These advancements in synthetic methods have paved the way for large-scale production and broader application of this compound.

The physical and chemical properties of (3-chloro-1-benzothiophen-2-yl)methanethiol have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a high degree of stability under ambient conditions, with a melting point of approximately 150°C and a boiling point around 300°C. Its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) facilitates its use in various chemical processes.

In terms of applications, (3-chloro-1-benzothiophen-2-yl)methanethiol has shown promise in several areas. In materials science, it has been employed as a precursor for the synthesis of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for catalytic applications. For instance, recent research demonstrates its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The pharmaceutical industry has also taken notice of this compound due to its potential as a drug delivery agent or as a building block for bioactive molecules. Studies indicate that (3-chloro-1-benzothiophen-2-yl)methanethiol exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in therapeutic agents. Furthermore, its ability to interact with biological systems without causing significant toxicity makes it an appealing candidate for further pharmacological investigations.

In environmental chemistry, (3-chloro-1-benzothiophen-2-yli)methanethiol has been explored for its role in remediation processes. Its ability to bind heavy metals such as lead and mercury ions through chelation has led to its consideration as an eco-friendly agent for water purification systems. Recent experiments demonstrate that it can effectively remove these contaminants from aqueous solutions under mild conditions, offering a sustainable solution to environmental pollution.

The latest research on (3-chloro-benzothienyl) methanethiol focuses on expanding its functionalization possibilities. Scientists are investigating methods to modify the benzothiophene ring further by introducing additional substituents or functional groups. These modifications aim to enhance the compound's reactivity, stability, or bioavailability depending on its intended application. For example, introducing electron-withdrawing groups could increase its electron-deficient nature, making it more suitable for certain catalytic cycles.

In conclusion, (3-chloro-(benzot hiophen) methan ethyl thiole), with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from materials science to pharmacology and environmental chemistry, highlighting its importance as a valuable chemical entity. As researchers uncover new synthetic routes and functionalization strategies, this compound is poised to play an even greater role in advancing modern chemistry.